Cas no 1384268-78-3 ((S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride)

• Product Name: (S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride
• CAS No: 1384268-78-3
• MF: C₁₃H₁₇ClN₂O₃
• MW: 284.738682508469
• CID: 4914245
• Update Time: 2025-11-07

(S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride
• (S)-ETHYL 2-AMINO-2-(5-METHOXY-1H-INDOL-3-YL)ACETATE HCL

• Inchi： 1S/C13H16N2O3.ClH/c1-3-18-13(16)12(14)10-7-15-11-5-4-8(17-2)6-9(10)11;/h4-7,12,15H,3,14H2,1-2H3;1H/t12-;/m0./s1
• InChI Key： LPZXPURCPSCEPV-YDALLXLXSA-N
• SMILES： Cl.O(CC)C([C@H](C1=CNC2C=CC(=CC1=2)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Topological Polar Surface Area: 77.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on (S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride

(S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride and Its Significance in Modern Medicinal Chemistry

Compound with the CAS number 1384268-78-3, specifically (S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates key pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The< strong>Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride moiety is particularly noteworthy, as it combines the versatility of the indole scaffold with the chiral center present in the (S)-configuration. This combination not only enhances the compound's binding affinity to biological targets but also improves its pharmacokinetic properties. The presence of the< strong>5-methoxy group further modulates the electronic and steric environment of the molecule, influencing its overall biological activity.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. These compounds have been extensively studied for their potential roles in various therapeutic areas, including cancer, inflammation, and neurological disorders. The< strong>5-methoxy-1H-indol-3-yl moiety, in particular, has been shown to exhibit significant pharmacological effects, making it a valuable component in the design of novel drugs.

The chiral center at the< strong>2-amino position in< strong>(S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride is another critical feature that contributes to its unique properties. Chiral drugs are known for their improved efficacy and reduced side effects compared to their racemic counterparts. The (S)-configuration of this compound ensures optimal interaction with biological targets, leading to enhanced therapeutic outcomes.

Recent studies have highlighted the importance of< strong>Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride in the development of new pharmaceuticals. Research has demonstrated its potential as an intermediate in the synthesis of more complex molecules with improved pharmacological profiles. Additionally, preclinical studies have shown promising results regarding its efficacy in treating various diseases.

The< strong>hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This improvement in solubility is crucial for drug formulation and administration, as it ensures better absorption and distribution within the body.

The synthesis of< strong>(S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic techniques have been employed to achieve high yields and purity levels. These techniques include asymmetric synthesis, which allows for the selective formation of the (S)-enantiomer.

In conclusion, compound CAS number 1384268-78-3, known as< strong>(S)-Ethyl 2-amino-2-(5-methoxy-1H-indol-3-yl)acetate hydrochloride, represents a significant advancement in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this are poised to play a crucial role in addressing unmet medical needs.